Synthesis of small palladium nanoparticles stabilized by bisphosphine BINAP bearing an alkyl chain and their palladium nanoparticle-catalyzed carbon–carbon coupling reactions under room-temperature

Chemical Communications Pub Date: 2006-06-23 DOI: 10.1039/B605390B

Abstract

A new bisphosphine ligand, C8-BINAP, and C8-BINAP-stabilized palladium nanoparticles have been prepared; C8-BINAP was found to be an effective protecting ligand for preparing and stabilizing palladium nanoparticles with very small core size and narrow size distribution and the C8-BINAP–Pd nanoparticles behave as an efficient catalyst for carbon–carbon coupling reactions at room temperature.

Graphical abstract: Synthesis of small palladium nanoparticles stabilized by bisphosphine BINAP bearing an alkyl chain and their palladium nanoparticle-catalyzed carbon–carbon coupling reactions under room-temperature
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